Cas no 3209-28-7 (4,7,10,13-Hexadecatetraenoic acid)
3209-28-7 structure
Product Name:4,7,10,13-Hexadecatetraenoic acid
CAS No:3209-28-7
MF:C16H24O2
MW:248.360565185547
CID:1449721
PubChem ID:5282831
Update Time:2025-04-20
4,7,10,13-Hexadecatetraenoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,7,10,13-Hexadecatetraenoic acid
- VWM8ET3N3L
- 4,7,10,13-Hexa-decatetraenoic acid
- 3209-28-7
- UNII-VWM8ET3N3L
- SCHEMBL6473090
- (4E,7E,10E,13E)-hexadeca-4,7,10,13-tetraenoic acid
- CHEBI:230252
-
- Inchi: 1S/C16H24O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h3-4,6-7,9-10,12-13H,2,5,8,11,14-15H2,1H3,(H,17,18)/b4-3-,7-6-,10-9+,13-12-
- InChI Key: IVTCJQZAGWTMBZ-KMDMWTCTSA-N
- SMILES: CC/C=C\C/C=C\C/C=C/C/C=C\CCC(=O)O
Computed Properties
- Exact Mass: 248.17772
- Monoisotopic Mass: 248.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
4,7,10,13-Hexadecatetraenoic acid Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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